Cas no 50765-70-3 ((S)-1-Tosyloxy-2,3-propanediol)

(S)-1-Tosyloxy-2,3-propanediol structure
50765-70-3 structure
Product Name:(S)-1-Tosyloxy-2,3-propanediol
CAS No:50765-70-3
MF:C10H14O5S
MW:246.280162334442
CID:826006
Update Time:2025-04-19

(S)-1-Tosyloxy-2,3-propanediol Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Tosyloxy-2,3-propanediol
    • (S)-1-Tosyloxy-2,3-p
    • toluene-4-sulfonic acid 2,3-dihydroxypropyl ester
    • Inchi： 1S/C10H14O5S/c1-8-2-4-10(5-3-8)16(13,14)15-7-9(12)6-11/h2-5,9,11-12H,6-7H2,1H3/t9-/m0/s1
    • InChI Key： DFQNMODTAFTGHS-VIFPVBQESA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H](CO)O

Computed Properties

  • Exact Mass: 246.05600

Experimental Properties

  • Melting Point: 54-58°C
  • PSA: 92.21000
  • LogP: 1.13430

(S)-1-Tosyloxy-2,3-propanediol Customs Data

  • HS CODE：2905499000
  • Customs Data：

    China Customs Code:

    2905499000

    Overview:

    2905499000 Other polyols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905499000 other polyhydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(S)-1-Tosyloxy-2,3-propanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T685500-500mg
(S)-1-Tosyloxy-2,3-propanediol
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500mg
 $207.00 2023-05-17
TRC
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(S)-1-Tosyloxy-2,3-propanediol
 50765-70-3
5g
 $ 1200.00 2023-09-05
TRC
T685500-5000mg
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5g
 $1642.00 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
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(S)-1-Tosyloxy-2,3-propanediol,
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 ￥2,858.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
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(S)-1-Tosyloxy-2,3-propanediol,
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 ￥2858.00 2023-09-05
1PlusChem
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1PlusChem
1P00DD11-250mg
(S)-1-TOSYLOXY-2,3-PROPANEDIOL
 50765-70-3 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1845913-100mg
(S)-2,3-Dihydroxypropyl 4-methylbenzenesulfonate
 50765-70-3 98%
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 ￥1305.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1845913-250mg
(S)-2,3-Dihydroxypropyl 4-methylbenzenesulfonate
 50765-70-3 98%
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 ￥2719.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(S)-1-Tosyloxy-2,3-propanediol Production Method

(S)-1-Tosyloxy-2,3-propanediol Related Literature

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